Cas no 903313-24-6 (2-amino-3-(4-methoxybenzoyl)-N-(4-methoxyphenyl)indolizine-1-carboxamide)

• Product Name: 2-amino-3-(4-methoxybenzoyl)-N-(4-methoxyphenyl)indolizine-1-carboxamide
• CAS No: 903313-24-6
• MF: C₂₄H₂₁N₃O₄
• MW: 415.441245794296
• CID: 5493982
• PubChem ID: 16012798
• Update Time: 2025-07-23

2-amino-3-(4-methoxybenzoyl)-N-(4-methoxyphenyl)indolizine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• STL271167
• NCGC00114944-01
• 2-amino-3-(4-methoxybenzoyl)-N-(4-methoxyphenyl)indolizine-1-carboxamide
• HMS1842D22
• 903313-24-6
• F2633-0198
• D033-0067
• AKOS001879334
• 2-amino-N-(4-methoxyphenyl)-3-[(4-methoxyphenyl)carbonyl]indolizine-1-carboxamide
• CHEMBL1591141

• Inchi： 1S/C24H21N3O4/c1-30-17-10-6-15(7-11-17)23(28)22-21(25)20(19-5-3-4-14-27(19)22)24(29)26-16-8-12-18(31-2)13-9-16/h3-14H,25H2,1-2H3,(H,26,29)
• InChI Key： BKYWBZYMOBNYMQ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)OC)C1=C(C(C(NC2C=CC(=CC=2)OC)=O)=C2C=CC=CN21)N

Computed Properties

• Exact Mass: 415.15320616g/mol
• Monoisotopic Mass: 415.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 95.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-amino-3-(4-methoxybenzoyl)-N-(4-methoxyphenyl)indolizine-1-carboxamide

Comprehensive Overview of 2-amino-3-(4-methoxybenzoyl)-N-(4-methoxyphenyl)indolizine-1-carboxamide (CAS No. 903313-24-6)

The compound 2-amino-3-(4-methoxybenzoyl)-N-(4-methoxyphenyl)indolizine-1-carboxamide (CAS No. 903313-24-6) is a specialized indolizine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring methoxybenzoyl and methoxyphenyl substituents, makes it a subject of interest for drug discovery and development. Researchers are increasingly focusing on this compound due to its potential applications in targeting specific biological pathways, particularly in the context of kinase inhibition and anti-inflammatory therapies.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in precision medicine and personalized therapeutics. The indolizine core of this compound is particularly noteworthy, as it is a privileged scaffold in medicinal chemistry. The presence of amino and carboxamide functional groups enhances its ability to interact with biological targets, making it a promising candidate for further study. This aligns with current trends in drug repurposing and multi-target drug design, which are hot topics in the pharmaceutical industry.

From a synthetic chemistry perspective, the preparation of 2-amino-3-(4-methoxybenzoyl)-N-(4-methoxyphenyl)indolizine-1-carboxamide involves sophisticated organic synthesis techniques. The compound's CAS No. 903313-24-6 serves as a unique identifier, ensuring accurate referencing in scientific literature and databases. Researchers often search for synthetic protocols and structure-activity relationships (SAR) related to this compound, highlighting its relevance in academic and industrial settings.

The compound's potential extends to cancer research, where indolizine derivatives have shown activity against various cancer cell lines. Its methoxy groups contribute to improved solubility and bioavailability, which are critical factors in drug development. Additionally, the growing interest in natural product-inspired compounds has further amplified the appeal of this molecule, as it shares structural motifs with bioactive natural products.

Another area of interest is the compound's role in neurodegenerative disease research. The indolizine scaffold has been explored for its neuroprotective properties, and modifications like those in 2-amino-3-(4-methoxybenzoyl)-N-(4-methoxyphenyl)indolizine-1-carboxamide could enhance its efficacy. This is particularly relevant given the rising prevalence of conditions such as Alzheimer's and Parkinson's diseases, which are frequently searched topics in biomedical research.

In conclusion, 2-amino-3-(4-methoxybenzoyl)-N-(4-methoxyphenyl)indolizine-1-carboxamide (CAS No. 903313-24-6) represents a versatile and promising compound in modern chemistry and pharmacology. Its structural features and potential applications align with current research trends, making it a valuable subject for further investigation. As the scientific community continues to explore its properties, this compound may pave the way for innovative therapeutic solutions.